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Compound of Interest

3-Morpholin-4-yl-3-oxopropanoic
Compound Name: o
aci

Cat. No.: B176359

CAS Number: 105397-92-0

This technical guide provides a comprehensive overview of 3-Morpholin-4-yl-3-oxopropanoic
acid, catering to researchers, scientists, and professionals in drug development. The document
details the compound's properties, a proposed synthesis protocol, and expected analytical
data.

Chemical and Physical Properties

3-Morpholin-4-yl-3-oxopropanoic acid is a solid compound with a molecular weight of 173.17
g/mol .[1] Key identifiers and properties are summarized in the table below.

Property Value Reference
CAS Number 105397-92-0 [1]
Molecular Formula C7H11NOa4 [1]
Molecular Weight 173.17 [1]
Physical Form Solid [1]

LVGHBHBZMHIHNU-
InChl Key [1]
UHFFFAOYSA-N

SMILES String OC(=0)CC(=0)N1CCOCC1 [1]
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Synthesis

While a specific detailed experimental protocol for the synthesis of 3-Morpholin-4-yl-3-
oxopropanoic acid is not readily available in the surveyed literature, a plausible synthetic
route can be inferred from related procedures. A common method for the synthesis of similar
compounds involves the reaction of a cyclic secondary amine, such as morpholine, with a
derivative of malonic acid. A patent for a more complex molecule utilizes a related starting
material, 3-(tert-butoxy)-3-oxopropanoic acid, suggesting that the target compound could be
synthesized via the hydrolysis of its tert-butyl ester.[2]

Proposed Experimental Protocol: Synthesis of 3-
Morpholin-4-yl-3-oxopropanoic acid

This proposed two-step protocol is based on general principles of organic synthesis and
analogies to related compounds.

Step 1: Synthesis of tert-butyl 3-morpholino-3-oxopropanoate

e To a solution of Meldrum's acid (1 equivalent) in dichloromethane (DCM) at 0 °C, add
morpholine (1 equivalent) dropwise.

 Stir the reaction mixture at room temperature for 2-3 hours until the reaction is complete
(monitored by TLC).

e Add tert-butanol (1.5 equivalents) and a catalytic amount of a strong acid (e.g., sulfuric acid).
» Heat the mixture to reflux and stir for 4-6 hours.

e Cool the reaction mixture and wash with a saturated aqueous solution of sodium bicarbonate
and then with brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by column chromatography on silica gel to obtain tert-butyl 3-
morpholino-3-oxopropanoate.
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Step 2: Hydrolysis to 3-Morpholin-4-yl-3-oxopropanoic acid

Dissolve the tert-butyl 3-morpholino-3-oxopropanoate (1 equivalent) in a suitable solvent
such as a mixture of trifluoroacetic acid (TFA) and DCM (1:1).

 Stir the reaction mixture at room temperature for 2-4 hours.
e Remove the solvent under reduced pressure.
» Triturate the residue with diethyl ether to precipitate the product.

« Filter the solid, wash with cold diethyl ether, and dry under vacuum to yield 3-Morpholin-4-
yl-3-oxopropanoic acid.

Proposed Synthesis Workflow Diagram
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Proposed Synthesis of 3-Morpholin-4-yl-3-oxopropanoic acid

Step 1: Ester Formation

G/Ieldrum's acid + Morpholina
Acylation Reaction
(DCM, 0°C to RT)

Cntermediate Adduca
Esterification with tert-butanol
(Catalytic H2SOa, Reflux)

l

tert-butyl 3-morpholino-3-oxopropanoate

Step 2: Hydrolysis
Grt-butyl 3-morpho|ino-3-oxopropanoat9

Acidic Hydrolysis
(TFA/DCM, RT)

G—Morpholin-4-y|-3-oxopropanoic ac@

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 3-Morpholin-4-yl-3-oxopropanoic acid.
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Spectroscopic Data (Predicted)

As experimental spectroscopic data for 3-Morpholin-4-yl-3-oxopropanoic acid is not
available in the reviewed literature, the following are predicted values based on the structure
and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR (Predicted) 13C NMR (Predicted)
Chemical Shift (ppm) Multiplicity

~10-12 brs

~3.6-3.8 m

~3.4-3.6 m

~3.3 S

Infrared (IR) Spectroscopy

The IR spectrum of 3-Morpholin-4-yl-3-oxopropanoic acid is expected to show characteristic
absorption bands for its functional groups.

Wavenumber (cm—?) Functional Group Vibration Mode
3300-2500 (broad) O-H Stretching (Carboxylic acid)
2980-2850 C-H Stretching (Aliphatic)
~1730 C=0 Stretching (Carboxylic acid)
~1640 C=0 Stretching (Amide)

~1115 C-0-C Stretching (Ether)

Mass Spectrometry (MS)

In mass spectrometry with electron ionization (EIl), the molecular ion peak [M]* at m/z 173
would be expected. Common fragmentation patterns for carboxylic acids and morpholine
amides would likely be observed.
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miz Possible Fragment

173 [C7H11NOa4]* (Molecular lon)
128 [M - COOH]*

86 [Morpholine-C=0]*

57 [CaHo]* or [C3Hs0]*

Biological Activity and Applications

While morpholine-containing compounds are known to exhibit a wide range of biological
activities, including anticancer, anti-inflammatory, and antimicrobial properties, no specific
biological studies or applications have been reported for 3-Morpholin-4-yl-3-oxopropanoic
acid itself.[3] Its structure as a substituted propanoic acid suggests potential as a building block
in the synthesis of more complex, biologically active molecules. Further research is required to
determine its specific biological profile and potential applications in drug discovery and

development.

Safety and Handling

A specific Safety Data Sheet (SDS) for 3-Morpholin-4-yl-3-oxopropanoic acid is not publicly
available. However, based on the general reactivity of carboxylic acids and amides, it should be
handled with standard laboratory precautions. Assume the compound may be an irritant to the
skin, eyes, and respiratory tract. Appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat, should be worn when handling this chemical. Work

should be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 3-Morpholin-4-yl-3-
oxopropanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176359#3-morpholin-4-yl-3-oxopropanoic-acid-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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